Cas no 2172538-51-9 (9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 2172538-51-9
• MF: C₂₅H₂₆N₄O₄S
• MW: 478.563344478607
• CID: 6307284
• PubChem ID: 165845312
• Update Time: 2025-10-28

9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate
• EN300-1609360
• 2172538-51-9

• Inchi： 1S/C25H26N4O4S/c26-23-10-9-17(15-24(23)27)34(31,32)29-13-11-28(12-14-29)25(30)33-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16,26-27H2
• InChI Key： OUSUSLYGOZZOQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N)(N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)(=O)=O

Computed Properties

• Exact Mass: 478.16747650g/mol
• Monoisotopic Mass: 478.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Additional information on 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate

Recent Advances in the Study of 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate (CAS: 2172538-51-9)

The compound 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate (CAS: 2172538-51-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate, which combines a fluorenylmethyloxycarbonyl (Fmoc) protecting group with a diaminobenzenesulfonyl-piperazine moiety. This combination has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS), to produce high-purity batches of the compound for experimental use.

In vitro and in vivo studies have demonstrated that 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, the compound has shown potent activity against tyrosine kinase receptors, which are critical in the regulation of cell proliferation and survival. These findings suggest potential applications in the treatment of cancers and autoimmune diseases.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling cascades, including the MAPK and PI3K/AKT pathways. These pathways are often dysregulated in various pathological conditions, and the compound's ability to interfere with these processes underscores its therapeutic potential. Additionally, preliminary toxicity studies indicate a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and ensuring its efficacy in clinical settings. Ongoing research is focused on structural modifications to improve solubility and reduce metabolic degradation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, 9H-fluoren-9-ylmethyl 4-(3,4-diaminobenzenesulfonyl)piperazine-1-carboxylate (CAS: 2172538-51-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes and promising biological activities make it a valuable subject for further research. Future studies should aim to elucidate its full therapeutic potential and address any remaining challenges in its development.